N-(4-(4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)thiophene-2-carboxamide
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an amide group, a thiophene ring, a tetrazole ring, and a furan ring. These functional groups suggest that the compound could have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of similar compounds has been elucidated using techniques such as single crystal X-ray diffraction, NMR, FT-IR, and UV-Vis spectroscopy .Scientific Research Applications
Antibacterial Activity
Furan derivatives have been found to have significant antibacterial activity . They can be effective against both gram-positive and gram-negative bacteria . This makes them a valuable resource in the development of new antimicrobial drugs, especially in the face of increasing microbial resistance .
Antifungal Activity
In addition to their antibacterial properties, some furan derivatives also exhibit antifungal activity . This broad-spectrum antimicrobial activity makes them a promising area of study for the development of new antimicrobial agents .
Anticancer Activity
Some furan derivatives have been found to have anticancer properties . The exact mechanisms of action are still being studied, but it’s thought that they may interact with various biomolecules like proteins and amino acids .
Diuretic Activity
Furan derivatives have been found to have diuretic activity . This means they can increase the amount of urine produced by the body, which can be useful in treating conditions like high blood pressure and heart failure .
Anti-inflammatory and Analgesic Activity
Some furan derivatives have been found to have anti-inflammatory and analgesic (pain-relieving) properties . This makes them a potential resource for the development of new drugs to treat conditions like arthritis and other inflammatory diseases .
Antidepressant and Anti-anxiolytic Activity
Furan derivatives have also been found to have antidepressant and anti-anxiolytic (anxiety-reducing) properties . This suggests they could be a valuable resource in the development of new treatments for mental health conditions .
Future Directions
Mechanism of Action
Target of Action
Similar furan/thiophene-2-carboxamide derivatives have shown inhibitory activities against enzymes such as urease, acetylcholinesterase (ache), and butyrylcholinesterase (bche) . These enzymes play crucial roles in various biological processes, including nerve impulse transmission (AChE and BChE) and nitrogen metabolism (urease).
Mode of Action
It is suggested that similar compounds interact with the active sites of their target enzymes, leading to inhibition of the enzyme’s activity . This interaction could potentially alter the normal functioning of the enzyme, resulting in therapeutic effects.
Result of Action
Similar compounds have shown promising antimicrobial and antiproliferative activities . These effects suggest that the compound could potentially be used in the treatment of microbial infections and cancer.
properties
IUPAC Name |
N-[4-[4-[2-(furan-2-ylmethylamino)-2-oxoethyl]-5-oxotetrazol-1-yl]phenyl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N6O4S/c26-17(20-11-15-3-1-9-29-15)12-24-19(28)25(23-22-24)14-7-5-13(6-8-14)21-18(27)16-4-2-10-30-16/h1-10H,11-12H2,(H,20,26)(H,21,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHLMQFZBBFMIBV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)CN2C(=O)N(N=N2)C3=CC=C(C=C3)NC(=O)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N6O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)-5-oxo-4,5-dihydro-1H-tetrazol-1-yl)phenyl)thiophene-2-carboxamide | |
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